(3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one
Overview
Description
“(3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one” is a chemical compound with the molecular formula C12H13BrO2 and a molecular weight of 269.13 . It is also known by the IUPAC name (E)-4-(3-bromo-4-ethoxyphenyl)but-3-en-2-one .
Physical and Chemical Properties This compound has a complexity of 238 and a covalently-bonded unit count of 1 . It has a heavy atom count of 15, a hydrogen bond acceptor count of 2, and a hydrogen bond donor count of 0 . The compound has a rotatable bond count of 4 and a topological polar surface area of 26.3Ų . Its XLogP3 is 3.1 .
Scientific Research Applications
Chemical Reactions and Derivatives:
- Zhao et al. (2010) investigated the reaction of 3-bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one with benzenethiols, discussing its reactivity in terms of substituted groups (Zhao, Song, Jiang, Xu, & Zhu, 2010).
- Quoc et al. (2019) synthesized and characterized four 3-(3-phenylprop-1-ene-3-one-1-yl)thiophene derivatives, including derivatives of (3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one (Quoc et al., 2019).
Synthesis and Characterization:
- Zhang et al. (2014) developed a facile synthesis method for enantiomerically pure diarylethanes starting from a similar bromo-ethoxyphenyl compound (Zhang, Wang, Li, Liu, Xu, Tang, Wang, & Zhao, 2014).
- Li et al. (2007) isolated natural bromophenols, including a compound structurally related to (3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one, from marine red algae and studied their antioxidant activities (Li, Li, Ji, & Wang, 2007).
Optical and Electronic Properties:
- Singh et al. (2000) explored the fluorescence properties of diarylbutadienes, a class of compounds related to (3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one, in various media (Singh & Kanvah, 2000).
- Singh et al. (2019) investigated the structure-property features of a chalcone derivative for potential applications in nonlinear optical devices (Singh, Kumar, Reena, Gupta, Patil, Prabhu, & Garde, 2019).
Molecular Interactions and Biological Activity:
- Gorbunova et al. (1993) studied the interaction of 4-ethoxy-1,1,1-trifluoro-3-buten-2-one with C-nucleophiles, providing insight into the chemical behavior of compounds like (3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one (Gorbunova, Gerus, & Kukhar, 1993).
- Bayrak et al. (2017) synthesized novel 4-phenylbutenone derivatives, including compounds structurally related to (3E)-4-(3-Bromo-4-ethoxyphenyl)but-3-en-2-one, and evaluated their inhibitory effects on various enzymes (Bayrak, Taslimi, Gülçin, & Menzek, 2017).
properties
IUPAC Name |
(E)-4-(3-bromo-4-ethoxyphenyl)but-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrO2/c1-3-15-12-7-6-10(8-11(12)13)5-4-9(2)14/h4-8H,3H2,1-2H3/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIZZFFZWNQBQGJ-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=CC(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C/C(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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